Cas no 6781-29-9 (2-(2-Methoxyphenoxy)acetonitrile)

• Product Name: 2-(2-Methoxyphenoxy)acetonitrile
• CAS No: 6781-29-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD01765421
• CID: 514332
• PubChem ID: 2736747
• Update Time: 2025-04-19

2-(2-Methoxyphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenoxy)acetonitrile
• (2-Methoxyphenoxy)Acetonitrile
• 2-Methoxyphenoxyacetonitrile
• 2-cyanomethoxyanisole
• o-methoxyphenoxyacetonitrile
• J-505657
• AKOS000189148
• 2-(2-methoxy-phenoxy)acetonitrile
• SCHEMBL1553402
• 2-(2-Methoxyphenoxy)-acetonitrile
• MFCD01765421
• RUUDKUXGUIMMAB-UHFFFAOYSA-N
• FT-0728223
• 6781-29-9
• F3139-2783
• CS-0317334
• (S)-tert-butyl?6-oxopiperidin-3-ylcarbamate
• 2-(2-Methoxy-phenoxy)-acetonitrile
• TS-02170
• DTXSID10371571
• G78456
• DB-007963

• MDL： MFCD01765421
• Inchi： 1S/C9H9NO2/c1-11-8-4-2-3-5-9(8)12-7-6-10/h2-5H,7H2,1H3
• InChI Key： RUUDKUXGUIMMAB-UHFFFAOYSA-N
• SMILES： O(CC#N)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Density: 1.107
• Boiling Point: 72/15mm
• Flash Point: 109.1 °C
• PSA: 42.25000
• LogP: 1.59758

2-(2-Methoxyphenoxy)acetonitrile Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-42/43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles